Cas no 125904-11-2 (Benzene, ethenyl-,ar-bromo derivs.)

Benzene, ethenyl-,ar-bromo derivs. structure
125904-11-2 structure
Product Name:Benzene, ethenyl-,ar-bromo derivs.
CAS No:125904-11-2
MF:C8H7Br
MW:183.045181512833
CID:168805
PubChem ID:16264
Update Time:2025-04-19

Benzene, ethenyl-,ar-bromo derivs. Chemical and Physical Properties

Names and Identifiers

    • Benzene, ethenyl-,ar-bromo derivs.
    • 1,4-dibromo-2-ethenylbenzene
    • 1-bromo-2-ethenyl-benzene
    • Benzene, ethenyl-, ar-bromo derivs.
    • 2-VINYLPHENYL BROMIDE
    • Benzene, 1-bromo-2-ethenyl-
    • 2-Bromostyrene, contains 0.1% 3,5-di-tert-butylcatechol as inhibitor, 97%
    • W-206511
    • InChI=1/C8H7Br/c1-2-7-5-3-4-6-8(7)9/h2-6H,1H
    • UNII-9A96GP6Z5D
    • CHEMBL1890855
    • SY017137
    • CS-W017069
    • FT-0602612
    • 2-Bromostyrene (stabilized with TBC)
    • 2039-88-5
    • o-Bromovinylbenzene
    • 1-bromanyl-2-ethenyl-benzene
    • F2189-0075
    • 2-Bromo-styrene
    • AKOS005257810
    • A814531
    • o -Bromovinylbenzene
    • NCGC00164055-01
    • NS00004486
    • B2355
    • F12180
    • EC 603-094-7
    • 125904-11-2
    • Styrene, o-bromo-
    • MFCD00000076
    • 2-Bromostyrene (Stabilised with TBC)
    • Q27272268
    • 1-Bromo-2-vinylbenzene
    • Bromstyrol
    • DTXSID8040777
    • 1-bromo-2-vinyl benzene
    • 1-Bromo-2-vinylbenzene #
    • 2-Bromostyrene
    • EINECS 218-027-3
    • 1-bromo-2-ethenylbenzene
    • EN300-60999
    • SCHEMBL50072
    • 9A96GP6Z5D
    • J7.858A
    • RS-1008
    • o-Bromostyrene
    • AMY40223
    • Inchi: 1S/C8H7Br/c1-2-7-5-3-4-6-8(7)9/h2-6H,1H2
    • InChI Key: SSZOCHFYWWVSAI-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC=1C=C

Computed Properties

  • Exact Mass: 259.88358
  • Monoisotopic Mass: 181.973
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 98.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2
  • XLogP3: 3.4

Experimental Properties

  • Color/Form: Colorless or yellowish liquid
  • Density: 1.391
  • Boiling Point: 209.9°Cat760mmHg
  • Flash Point: 83.9°C
  • Refractive Index: 1.629
  • PSA: 0

Benzene, ethenyl-,ar-bromo derivs. Security Information

  • Storage Condition:2-8°C

Benzene, ethenyl-,ar-bromo derivs. Related Literature

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